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Compound of Interest

Compound Name: Antibacterial compound 2

Cat. No.: B12299330 Get Quote

The term "Antibacterial compound 2" is not a unique identifier for a single chemical entity.

Instead, it appears in scientific literature and commercial listings to describe several distinct

molecules with antimicrobial properties. This technical overview synthesizes the publicly

available information on various substances designated as "Antibacterial compound 2,"

providing researchers, scientists, and drug development professionals with a comparative

analysis of their reported activities and, where available, their mechanisms of action and

experimental protocols.

2-Hydroxy Indole Propanamide from Lactobacillus
plantarum
A novel antibacterial compound, 2-hydroxy indole propanamide, has been isolated from

Lactobacillus plantarum found in idli batter. This low molecular weight compound (204 daltons)

has demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative

bacteria, suggesting its potential for clinical applications.[1]

In Vitro Activity
The compound exhibits significant antibacterial properties, as detailed in the table below.
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Bacterial Strain Activity

Gram-positive organisms Active[1]

Gram-negative organisms Active[1]

Further quantitative data on Minimum Inhibitory Concentrations (MICs) were not available in

the reviewed literature.

Experimental Protocols
Isolation and Purification of 2-Hydroxy Indole Propanamide:

The isolation protocol for this compound involves a multi-step process to purify it from the cell-

free supernatant of Lactobacillus plantarum cultures.[1]
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Purification Workflow

Cell-free supernatant of L. plantarum

85% cold acetone precipitation

Gel permeation chromatography (Sephadex G25)

Gel permeation chromatography (Sephadex G15)

Sep-Pak C18 cartridge purification

Purity check via HPLC

Purified 2-hydroxy indole propanamide

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of 2-hydroxy indole propanamide.

Structural Elucidation:
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The structure of the purified compound was determined using a combination of spectroscopic

techniques.[1]

Analytical Method Purpose

LC-MS Determination of molecular weight

H¹ NMR in D₂O Elucidation of proton structure

C¹³ NMR in D₂O Elucidation of carbon skeleton

FTIR Identification of functional groups

Proton NMR in DMSO followed by D₂O Confirmation of hydroxyl functional group

A Fungicidal Compound in 1-H-Indole-3-
pyrazolamide Derivatives Research
In the context of research into 1-H-Indole-3-pyrazolamide derivatives as potential agricultural

antibacterial agents, "Antibacterial compound 2" is mentioned as a fungicide.[2] This

particular study focused on the development of compounds with activity against

phytopathogenic bacteria, and "compound 2" was used as a reference point or a comparative

substance.[2] No further details on its specific spectrum of activity or mechanism of action were

provided in the available search results.

A Ligand for the Albicidin Resistance Protein AlbA
Another reference to a potent "Antibacterial compound 2" emerges from studies on the

antibiotic albicidin and its resistance mechanisms. This compound is described as being

strongly antibacterial and capable of binding to AlbA, a protein that confers resistance to

albicidin in Klebsiella oxytoca.[3] The binding of "compound 2" to AlbA was confirmed using

Nuclear Magnetic Resonance (NMR) spectroscopy, which showed a characteristic signal

pattern similar to that observed when albicidin binds to the protein.[3] This suggests that

"compound 2" may share structural similarities with albicidin or at least possesses the

necessary motifs for recognition and binding by the AlbA resistance protein.

Logical Relationship of Resistance Mechanism
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The interaction between "Antibacterial compound 2," albicidin, and the resistance protein

AlbA can be visualized as follows:

Antibacterial Compound 2

Bacterial Target (e.g., DNA gyrase)Binding & Sequestration

AlbicidinResistance Protein AlbA

Inhibition of Bacterial Growth

Prevents

Click to download full resolution via product page

Caption: Interaction between antibacterial compounds and the AlbA resistance protein.

Rosmarinic Acid from Prunella vulgaris
In a study investigating the antibacterial properties of Prunella vulgaris (common self-heal)

flower extract, the isolated active component was identified as 2-(E)-3-(3-4-dihydroxyphenyl)

acryloyloxy)-3-(3, 4- dihydroxyphenyl) propanoic acid, more commonly known as Rosmarinic

acid.[4] This compound demonstrated antibacterial activity against a panel of both Gram-

positive and Gram-negative bacteria.

In Vitro Activity of P. vulgaris Extracts
The Minimum Inhibitory Concentration (MIC) values for the methanolic and petroleum ether

flower extracts of P. vulgaris were determined.[4]

Bacterial Strain
Methanol Extract MIC

(µg/ml)

Petroleum Ether Extract MIC

(µg/ml)

Escherichia coli >100 Not specified

Staphylococcus aureus Not specified 100
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The MIC of the purified Rosmarinic acid was not explicitly stated in the provided search results.

Experimental Protocols
MIC Determination:

The Minimum Inhibitory Concentration of the P. vulgaris extracts was determined using the

broth microdilution method.[4]

Isolation of Rosmarinic Acid:

The methanolic flower extract was subjected to column chromatography to isolate the active

antibacterial compound.[4]

Other Compounds Designated as "Antibacterial
Compound 2"
The designation "Antibacterial compound 2" has also been applied to other molecules in

different contexts, though with less detailed information available in the initial search results:

A compound from patent US5652238, mentioned in a MedChemExpress product listing.[5][6]

2-(benzoylsulfanyl)-1,3-thiazol,4-yl, benzoate isolated from the pods of Moringa oleifera,

which showed activity against both Gram-positive and Gram-negative bacteria with MIC

values ranging from 1.30 to 4.10 mg/mL.[7]

2-hydroxyethyl-11-hydroxyhexadec-9-enoate from marine cyanobacteria, active against

Vibrio harveyi and V. parahaemolyticus with MICs of 250–1000 µg/mL and 350–1000 µg/mL,

respectively.[8]

Conclusion
The term "Antibacterial compound 2" is ambiguous and has been used to refer to at least

seven distinct chemical entities from various natural and synthetic sources. This highlights the

importance of using precise chemical identifiers (e.g., IUPAC names, CAS numbers) in

scientific communication to avoid confusion. For researchers interested in a specific

"Antibacterial compound 2," it is crucial to refer to the original publication or patent to identify
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the exact molecule and its associated biological data. The information compiled here serves as

a guide to the diverse substances that have shared this designation, providing a starting point

for more detailed investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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